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Compound of Interest |

ALPHA-BROMO-4-
Compound Name: (DIETHYLAMINO)ACETOPHENO
NE

Cat. No.: B1273716

\ J

Proper Disposal of ALPHA-BROMO-4-
(DIETHYLAMINO)ACETOPHENONE

Essential Safety and Logistical Information for Laboratory Professionals

ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE, a yellow solid used as a
pharmaceutical intermediate, requires careful handling and disposal due to its hazardous
properties.[1][2] This guide provides detailed, step-by-step procedures for its safe management
and disposal in a laboratory setting, ensuring the safety of personnel and compliance with
regulations.

Hazard and Property Summary

Proper handling and disposal procedures are informed by the chemical's physical properties
and associated hazards. This compound is classified as a hazardous substance.[1]
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Property Data Source
Physical State Solid [1]
Appearance Yellow [1]
Molecular Formula C12H16 BrN O [11[2]
Melting Point 50°C to 52°C [2]
Solubility Insoluble in water [1][2]13]

Skin Corrosion/Irritation
(Category 2), Serious Eye
Damage/Eye Irritation

Hazard Class (Category 2A), Specific target [1]
organ toxicity - single exposure
(Category 3), Respiratory

system

Causes skin irritation. Causes
Hazard Statements serious eye irritation. May [11[2]

cause respiratory irritation.

Personal Protective Equipment (PPE) and Handling

Before handling or preparing for disposal, ensure all appropriate personal protective equipment

IS worn.

o Gloves: Wear protective gloves.

o Eye/Face Protection: Use safety glasses with side-shields or goggles.[1]
» Clothing: Wear protective clothing.[1]

o Respiratory Protection: Avoid breathing dust. Use only in a well-ventilated area, such as
under a chemical fume hood.[1][4]

Disposal and Decontamination Protocol

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.ca/shop/products/2-bromo-4-diethylamino-acetophenone-98-thermo-scientific/aal1333703
https://www.fishersci.ca/shop/products/2-bromo-4-diethylamino-acetophenone-98-thermo-scientific/aal1333703
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.ca/shop/products/2-bromo-4-diethylamino-acetophenone-98-thermo-scientific/aal1333703
https://m.chemicalbook.com/ChemicalProductProperty_KR_CB1292990.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.ca/shop/products/2-bromo-4-diethylamino-acetophenone-98-thermo-scientific/aal1333703
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC306290250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal of ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE must be handled in
accordance with local, state, and federal regulations. The primary method of disposal is
through a licensed and approved waste disposal facility.[1][4][5] This chemical should not be
released into the environment or disposed of in standard drains or trash.[1][5]

Step 1: Waste Segregation and Collection

¢ l|dentify Waste Streams:

o Grossly Contaminated Waste: This includes expired or unused pure chemical, reaction
residues, and heavily contaminated items (e.g., filter paper, weighing boats).

o Trace Contaminated Waste: This includes items with minimal residual contamination, such
as empty containers, gloves, and disposable lab coats.

e Collect Grossly Contaminated Waste:

o Carefully transfer all solid waste, including any residues, into a designated, leak-proof, and
sealable hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and clearly labeled.

o For spills, sweep up the solid material and shovel it into the container. Avoid generating
dust.[1][4][5]

Step 2: Decontamination of Surfaces and Glassware

« Initial Rinse: Since the compound is insoluble in water, rinsing with water alone is ineffective
for decontamination.[1][2]

e Solvent Rinse: Rinse contaminated glassware and surfaces with an appropriate organic
solvent in which the compound is soluble. Common solvents for similar compounds include
acetone or ethanol. Perform this step in a chemical fume hood.

e Collect Rinsate: The solvent rinsate is now considered hazardous waste. Collect all rinsate in
a designated, sealed container for liquid hazardous waste.
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o Final Cleaning: After the solvent rinse, glassware can be washed with soap and water.

Step 3: Packaging and Labeling

» Seal Containers: Securely close all waste containers (both solid and liquid). Ensure they are
not overfilled.

o Labeling: Clearly label each container with:

The words "Hazardous Waste."

o

[¢]

The full chemical name: "ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE."

[¢]

The specific hazards (e.qg., "Irritant,” "Skin and Eye Irritant").

The date of accumulation.

[e]

o

Your laboratory and contact information.

Step 4: Storage and Disposal

o Temporary Storage: Store the labeled hazardous waste containers in a designated, well-
ventilated, and secure satellite accumulation area.[1] This area should be away from
incompatible materials like strong oxidizing agents and strong bases.[4][5]

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for the pickup and
final disposal of the waste.[1] The final disposal method will likely be incineration at an
approved facility.

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal
of ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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